3-Methyl-2-(2-methylpentanamido)butanoic acid
Overview
Description
3-Methyl-2-(2-methylpentanamido)butanoic acid, also known as HMB, is a metabolite of the branched-chain amino acid leucine. HMB has been studied for its potential benefits in muscle growth, exercise performance, and recovery.
Mechanism of Action
3-Methyl-2-(2-methylpentanamido)butanoic acid is thought to work by reducing muscle protein breakdown and increasing protein synthesis, thereby promoting muscle growth and repair. 3-Methyl-2-(2-methylpentanamido)butanoic acid may also have anti-inflammatory and antioxidant effects, which may contribute to its beneficial effects on muscle function and recovery.
Biochemical and Physiological Effects:
3-Methyl-2-(2-methylpentanamido)butanoic acid has been shown to increase muscle protein synthesis and decrease muscle protein breakdown in both animal and human studies. 3-Methyl-2-(2-methylpentanamido)butanoic acid may also improve muscle function and reduce muscle damage and soreness following exercise. Additionally, 3-Methyl-2-(2-methylpentanamido)butanoic acid may have beneficial effects on immune function and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of studying 3-Methyl-2-(2-methylpentanamido)butanoic acid in the laboratory is that it is a well-characterized compound with established methods for synthesis and analysis. However, one limitation is that 3-Methyl-2-(2-methylpentanamido)butanoic acid may have different effects in different species, and its effects may be influenced by factors such as age, sex, and diet.
Future Directions
Future research on 3-Methyl-2-(2-methylpentanamido)butanoic acid may explore its potential benefits for various populations, including older adults, individuals with chronic diseases, and elite athletes. Additionally, research may investigate the optimal dosing and timing of 3-Methyl-2-(2-methylpentanamido)butanoic acid supplementation, as well as potential interactions with other nutrients and supplements. Finally, research may investigate the mechanisms underlying the effects of 3-Methyl-2-(2-methylpentanamido)butanoic acid on muscle function and recovery.
Synthesis Methods
3-Methyl-2-(2-methylpentanamido)butanoic acid can be synthesized from the amino acid leucine through a series of enzymatic reactions in the liver. Alternatively, 3-Methyl-2-(2-methylpentanamido)butanoic acid can be synthesized chemically using various methods, including reaction of 2-ketoisocaproic acid with isobutylamine.
Scientific Research Applications
3-Methyl-2-(2-methylpentanamido)butanoic acid has been studied extensively in the field of sports nutrition and exercise science. Research has shown that 3-Methyl-2-(2-methylpentanamido)butanoic acid supplementation may improve muscle mass and strength, reduce muscle damage and soreness, and enhance exercise performance in athletes and physically active individuals.
properties
IUPAC Name |
3-methyl-2-(2-methylpentanoylamino)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-5-6-8(4)10(13)12-9(7(2)3)11(14)15/h7-9H,5-6H2,1-4H3,(H,12,13)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNRWCVGXHEGNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(=O)NC(C(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-(2-methylpentanamido)butanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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